4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one is a chemical compound that has gained attention in the field of scientific research. This compound belongs to the class of pyrazolone derivatives and has potential applications in the field of medicine and biochemistry.
Mechanism of Action
The mechanism of action of 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one involves the inhibition of the cyclooxygenase enzyme. This enzyme is responsible for the production of prostaglandins which are involved in the inflammatory response. The inhibition of this enzyme leads to a decrease in the production of prostaglandins, resulting in the anti-inflammatory, analgesic, and antipyretic effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one include the inhibition of the cyclooxygenase enzyme, which leads to a decrease in the production of prostaglandins. This results in the reduction of inflammation, pain, and fever. The compound has also been found to have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one in lab experiments include its potent anti-inflammatory, analgesic, and antipyretic properties. The compound has also been found to have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases. However, the limitations of using this compound in lab experiments include its toxicity and potential side effects.
Future Directions
There are several future directions for the research and development of 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one. These include the development of more potent derivatives of the compound, the investigation of its potential applications in the treatment of other diseases, and the exploration of its mechanism of action. Additionally, further studies on the toxicity and potential side effects of the compound are needed to ensure its safety for use in humans.
Synthesis Methods
The synthesis of 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one involves a multi-step process. The first step involves the reaction of ethyl acetoacetate with hydrazine hydrate to form 3-ethyl-4,5-dihydro-5-oxo-1H-pyrazole-1-carboxylic acid ethyl ester. The second step involves the reaction of the intermediate product with 3-ethoxy-4-hydroxybenzaldehyde in the presence of acetic acid to form 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one.
Scientific Research Applications
The 4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one has potential applications in the field of medicine and biochemistry. This compound has been found to possess anti-inflammatory, analgesic, and antipyretic properties. The compound has also been found to have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases.
properties
Product Name |
4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one |
---|---|
Molecular Formula |
C22H22N2O3 |
Molecular Weight |
362.4 g/mol |
IUPAC Name |
4-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one |
InChI |
InChI=1S/C22H22N2O3/c1-4-9-17-12-16(14-20(21(17)25)27-5-2)13-19-15(3)23-24(22(19)26)18-10-7-6-8-11-18/h4,6-8,10-14,23H,1,5,9H2,2-3H3/b16-13- |
InChI Key |
MWUNICXCVBLAFB-SSZFMOIBSA-N |
Isomeric SMILES |
CCOC1=C/C(=C\C2=C(NN(C2=O)C3=CC=CC=C3)C)/C=C(C1=O)CC=C |
SMILES |
CCOC1=CC(=CC2=C(NN(C2=O)C3=CC=CC=C3)C)C=C(C1=O)CC=C |
Canonical SMILES |
CCOC1=CC(=CC2=C(NN(C2=O)C3=CC=CC=C3)C)C=C(C1=O)CC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.